Cas no 144506-14-9 (Licochalcone C)

Licochalcone C structure
Licochalcone C structure
Product Name:Licochalcone C
CAS No:144506-14-9
MF:C21H22O4
MW:338.396986484528
MDL:MFCD20527293
CID:144565
PubChem ID:9840805
Update Time:2025-04-19

Licochalcone C Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-1-(4-hydroxyphenyl)-,(2E)-
    • (E)-3-[4-hydroxy-2-methoxy-3-(3-methylbut-2-enyl)phenyl]-1-(4-hydroxyphenyl)prop-2-en-1-one
    • 2-Propen-1-one,3-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-1-(4-hydroxyphenyl)-,(2...
    • e,3-[4-hydroxy-2-2-Propen-1-onmethoxy-3-(3-methyl-2-buten-1-yl)phenyl]-1-(4-hydroxyphenyl)-,(2E)-
    • LICOCHALCONEC
    • UNII-P1H7W3812O
    • Y0122
    • Licochalcone C
    • P1H7W3812O
    • Licochalcone c [MI]
    • Licochalcone-C
    • BCP15289
    • LMPK12120423
    • BDBM50301046
    • 2-Propen-1-one, 3-(4-hydroxy-2-methoxy-3-(3-methyl-2-butenyl)phenyl)-1-(4-hydroxyphenyl)-, (E)-
    • (2E)-3-(4-Hydroxy-2-methoxy-3-(3-methyl-2-butenyl)phenyl)-1-(4-hydroxyphenyl)-2-propen-1-one
    • 2-Propen-1-one, 3-(4-hydroxy-2-methoxy-3-(3-methyl-2-butenyl)phenyl)-1-(4-hydroxyphenyl)-, (2E
    • HY-N0374
    • Chalcone base + 2O, 1MeO, 1Prenyl
    • ((2E)-3-(4-hydroxy-2-methoxy-3-(3-methyl-2-butenyl) phenyl)-1-(4-hydroxyphenyl) -2-propen-1-one
    • SCHEMBL7194029
    • CHEMBL141207
    • Q27286010
    • CS-0008919
    • 4,4'-Dihydroxy-2-methoxy-3-prenylchalcone
    • 3-(4-hydroxy-2-methoxy-3-(3-methylbut-2-enyl)phenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one
    • 144506-14-9
    • EN300-6499180
    • 2-Propen-1-one, 3-(4-hydroxy-2-methoxy-3-(3-methyl-2-butenyl)phenyl)-1-(4-hydroxyphenyl)-, (2E)-
    • DTXSID40162737
    • AC-34243
    • EN300-6512984
    • Z2312381236
    • MS-25151
    • AKOS030573587
    • (2E)-3-[4-hydroxy-2-methoxy-3-(3-methylbut-2-en-1-yl)phenyl]-1-(4-hydroxyphenyl)prop-2-en-1-one
    • (E)-3-[4-Hydroxy-2-methoxy-3-(3-methyl-but-2-enyl)-phenyl]-1-(4-hydroxy-phenyl)-propenone
    • 3-[4-HYDROXY-2-METHOXY-3-(3-METHYLBUT-2-EN-1-YL)PHENYL]-1-(4-HYDROXYPHENYL)PROP-2-EN-1-ONE
    • DA-54911
    • GLXC-04269
    • MDL: MFCD20527293
    • Inchi: 1S/C21H22O4/c1-14(2)4-11-18-20(24)13-8-16(21(18)25-3)7-12-19(23)15-5-9-17(22)10-6-15/h4-10,12-13,22,24H,11H2,1-3H3/b12-7+
    • InChI Key: WBDNTJSRHDSPSR-KPKJPENVSA-N
    • SMILES: O(C)C1C(/C=C/C(C2C=CC(=CC=2)O)=O)=CC=C(C=1C/C=C(\C)/C)O

Computed Properties

  • Exact Mass: 338.15200
  • Monoisotopic Mass: 338.15180918 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • Molecular Weight: 338.4
  • XLogP3: 4.9

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.181±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 536.1±50.0 °C at 760 mmHg
  • Flash Point: 188.4±23.6 °C
  • Solubility: Insuluble (5.8E-3 g/L) (25 ºC),
  • PSA: 66.76000
  • LogP: 4.51120

Licochalcone C Pricemore >>

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